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Compound of Interest

Compound Name: Black Flag
CAS No.: 114269-35-1
Cat. No.: B12698214
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the primary active ingredients utilized in
Black Flag insecticides. The document is structured to offer detailed chemical and toxicological
data, outline standardized experimental methodologies for their evaluation, and visually
represent key biological and experimental pathways. The information presented is intended to
support research and development efforts within the fields of insecticide science and drug
development.

Overview of Active Ingredients

Black Flag insecticides primarily utilize a class of synthetic insecticides known as pyrethroids,
which are synthetic analogs of naturally occurring pyrethrins from chrysanthemum flowers.
These compounds are potent neurotoxins to insects. To enhance the efficacy of these
pyrethroids, a synergist compound, Piperonyl Butoxide, is often included in the formulations.

The most common active ingredients found in Black Flag products include:

o Pyrethroids:
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Prallethrin

o

o

Phenothrin (also known as Sumithrin)

[¢]

Cypermethrin

[e]

Gamma-Cyhalothrin

Deltamethrin

o

e Synergist:

o Piperonyl Butoxide (PBO)

Physicochemical and Toxicological Data of Active
Ingredients

The following tables summarize the key physicochemical properties and toxicological data for
the active ingredients commonly found in Black Flag insecticide formulations.

Table 1: Physicochemical Properties of Active
Ingredients
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. . . Gamma-
Prallethri Phenothri Piperonyl Cypermet Deltamet
Property ] ] Cyhalothr ]
n Butoxide hrin . hrin
in
Molecular C22H19Cl2 C23H19CIFs  C22H19Br2
C19H2403 C23H2603 C19H300s
Formula NOs3 NOs NOs
Molecular
Weight ( 300.39 350.46 338.44 416.30 449.85 505.2
g/mol)
1.16 x
1.43x10~7 1.43x10°7 1.5x10°8
Vapor 1010 1.9x10~7
mmHg at mmHg at - mmHg at
Pressure mmHg at Pa at 20°C
21°C[1] 21°C[1] 25°C[1]
25°C[2]
<0.1 g/100 <0.002
Water <9.7 ug/L <9.7 ug/L 0.009 mg/L
B mL at Low mg/L at
Solubility at 25°C[1] at 25°C[1] at 20°C
18°C[2] 20°C[3]
Octanol-
Water
N 6.1-6.2[1]
Partition 6.01[1] 6.01[1] 4.75 6.3-6.6 7.0 3]
Coefficient
(log Kow)

Table 2: Acute Toxicity of Active Ingredients
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Active . .
. Test Organism  Route LDso / LCso Toxicity Class
Ingredient
Prallethrin Rat Oral 460 mg/kg Moderately Toxic
Rat Dermal >5000 mg/kg Low Toxicity
Phenothrin Rat Oral >5000 mg/kg[4] Very Low Toxicity
Rat Dermal >2000 mg/kg[4] Low Toxicity
) Very Highly Toxic
Rainbow Trout 96h LCso 16.7 pg/L[4] i
to Fish
Very Highly Toxic
Daphnia magna 48h LCso 4.4 ug/L[4] to Aquatic
Invertebrates
Piperonyl 4,570 - 12,800 Low to Very Low
] Rat Oral o
Butoxide mg/kg[5] Toxicity
] 2,700 - 5,300 Low to Very Low
Rabbit Oral o
mg/kg[5] Toxicity
Low to Very Low
Rat Dermal 7950 mg/kg[5] o
Toxicity
) Low to Very Low
Rabbit Dermal >2000 mg/kg[5] o
Toxicity
) Varies with
Cypermethrin Rat Oral 250-4150 mg/kg ) )
isomer ratio
Rabbit Dermal >2000 mg/kg Low Toxicity
) Very Highly Toxic
Rainbow Trout 96h LCso 0.69 pg/L i
to Fish
Highly Toxic to
Honey Bee Contact LDso 0.02 p g/bee
Bees
Gamma- ] )
) Rat Oral 79 mg/kg Highly Toxic
Cyhalothrin
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Rat Dermal 632 mg/kg Moderately Toxic
) 31 - 139 mg/kg High to Moderate
Deltamethrin Rat Oral o o
(in 0il)[6] Toxicity
>5000 mg/kg (in o
Rat Oral Low Toxicity
water)[6]
Rabbit Dermal >2000 mg/kg[1] Low Toxicity
) Highly Toxic to
Fish 96h LCso 0.4 - 2.0 pg/L[6] ,
Fish
Highly Toxic to
Daphnia magna 48h LCso 5 ug/L[6] Aquatic
Invertebrates
Highly Toxic to
Honey Bee Contact LDso 0.051 p g/bee [6]

Bees

Mechanism of Action
Pyrethroids

Pyrethroids, the primary insecticidal components, act as neurotoxins that target the voltage-
gated sodium channels in the nerve cells of insects. They bind to the sodium channels,
preventing them from closing promptly after activation. This leads to a prolonged influx of
sodium ions, causing hyperexcitation of the nervous system, which results in paralysis and
ultimately, the death of the insect.

Insect Nerve Cell
Located in Membrane
Binds to .
Prevents closing,
Prolonged Sodium Nervous System .
S Paralysis
lon Influx Hyperexcitation
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Pyrethroid Mechanism of Action

Piperonyl Butoxide (PBO)

Piperonyl Butoxide acts as a synergist, meaning it enhances the insecticidal properties of
pyrethroids without having significant insecticidal activity on its own. It achieves this by
inhibiting the cytochrome P450 monooxygenases in insects. These enzymes are responsible
for metabolizing and detoxifying foreign compounds, including insecticides. By inhibiting these
enzymes, PBO prevents the breakdown of the pyrethroid, allowing it to exert its neurotoxic
effects for a longer duration and at a lower concentration.

Plperonyl Butoxide Inhibits Catalyzes ,\;’g[r:g;z?n Reduces Active Pyrethroid Increased
(PBO) (Detoxification) Concentration Insecticidal Efficacy

Click to download full resolution via product page

Piperonyl Butoxide Synergistic Action

Experimental Protocols

The toxicological and efficacy data for insecticides are generated through standardized
experimental protocols. The most widely accepted guidelines are provided by the Organisation
for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection
Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

Acute Toxicity Testing

This test determines the acute oral toxicity of a substance.[7] A fixed dose procedure is used
where groups of animals, typically female rats, are dosed in a stepwise manner at fixed dose
levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[7][8] The test begins with a sighting study to
determine the appropriate starting dose.[7] Based on the observation of toxicity or mortality, the
dose for the next group is adjusted up or down.[8] The primary endpoint is the observation of
clear signs of toxicity at a given dose, rather than lethality, to reduce animal suffering.[7]

This guideline assesses the toxicity of a substance when applied to the skin. The test
substance is applied to a shaved area of the skin of a group of animals (usually rabbits or rats)
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for 24 hours. The animals are observed for signs of toxicity and mortality for up to 14 days. The
LDso is calculated as the dose that is lethal to 50% of the test animals.

This test evaluates the toxicity of a substance when inhaled. Animals, typically rats, are
exposed to the test substance as a gas, vapor, or aerosol in a chamber for a defined period
(usually 4 hours). The animals are then observed for up to 14 days for signs of toxicity and
mortality. The LCso is determined as the concentration in the air that is lethal to 50% of the test
animals.

Ecotoxicity Testing

This test is designed to determine the acute lethal toxicity of a substance to fish.[9] Fish, such
as rainbow trout or zebrafish, are exposed to the test substance in water for 96 hours.[9][10]
Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that kills 50% of the
fish (LCso) is determined.[9] The test is typically conducted with at least five concentrations in a
geometric series.[10]

This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically
Daphnia magna.[11] Young daphnids are exposed to the test substance in water for 48 hours.
[11][12] The endpoint is immobilization, defined as the inability to swim within 15 seconds after
gentle agitation.[11][12] The concentration that causes immobilization in 50% of the daphnids
(ECso) is calculated.[12]

Efficacy Testing

This guideline provides methods for evaluating the performance of insecticides intended for
use in and around premises against various invertebrate pests like cockroaches and
mosquitoes.[13][14][15] It includes protocols for laboratory and field studies to assess the
product's ability to Kill, control, flush, or knock down pests.[15] The study design typically
involves exposing a known number of insects to a treated surface or space and observing the
mortality or knockdown over a specified period.
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Insecticide Evaluation Workflow

Conclusion

The active ingredients in Black Flag insecticides are primarily synthetic pyrethroids, often
combined with the synergist Piperonyl Butoxide. These pyrethroids are effective neurotoxins for
a broad spectrum of insects. The toxicological and efficacy profiles of these compounds are
well-characterized through standardized international testing protocols. This guide provides a
foundational technical overview for researchers and professionals engaged in the study and
development of insecticides and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Deltamethrin Technical Fact Sheet [npic.orst.edu]

2. Cas 51-03-6,Piperonyl butoxide | lookchem [lookchem.com]

3. Deltamethrin (EHC 97, 1990) [inchem.org]

4. d-Phenothrin Technical Fact Sheet [npic.orst.edu]

5. npic.orst.edu [npic.orst.edu]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12698214/docs?utm_src=pdf-body-img#core-active-ingredients-in-black-flag-insecticides-a-technical-guide
https://www.benchchem.com/product/b12698214/docs?utm_src=pdf-body#core-active-ingredients-in-black-flag-insecticides-a-technical-guide
https://www.benchchem.com/product/b12698214?utm_src=pdf-custom-synthesis#bc-rfq
http://npic.orst.edu/factsheets/archive/Deltatech.html
https://www.lookchem.com/casno51-03-6.html
https://www.inchem.org/documents/ehc/ehc/ehc97.htm
https://npic.orst.edu/factsheets/archive/dphentech.html
https://npic.orst.edu/factsheets/archive/pbotech.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12698214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 6. DSpace [iris.who.int]

e 7. Acute Oral Toxicity test — Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
e 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 9. biotecnologiebt.it [biotecnologiebt.it]

e 10. oecd.org [oecd.org]

e 11. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

e 12. shop.fera.co.uk [shop.fera.co.uk]

e 13. epa.gov [epa.gov]

e 14. downloads.regulations.gov [downloads.regulations.gov]

o 15. Federal Register :: Final Test Guideline; Series 810-Product Performance Test Guideline;
Notice of Availability [federalregister.gov]

¢ To cite this document: BenchChem. [Core Active Ingredients in Black Flag Insecticides: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12698214/docs#core-active-ingredients-in-black-flag-
insecticides-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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